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Compound of Interest

Compound Name: 1-Pentyne

Cat. No.: B049018

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1-Pentyne, tailored for researchers, scientists, and drug development
professionals. The following procedural guidance is designed to ensure safe laboratory
operations and mitigate risks associated with this chemical.

Chemical Identification and Hazard Summary

1-Pentyne is a highly flammable, colorless liquid that poses significant health and safety risks.
[1][2][3] It is crucial to understand its properties and hazards before handling.

Table 1: Physical and Chemical Properties of 1-Pentyne
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Property Value

CAS Number 627-19-0

Molecular Formula C5H8

Molecular Weight 68.12 g/mol

Appearance Colorless liquid

Boiling Point 40 °C (104 °F)[3]

Melting Point -106 to -105 °C (-159 to -157 °F)[3]
Flash Point -20 °C (-4 °F) (closed cup)[3]
Density 0.691 g/mL at 25 °C (77 °F)[3]

Vapor Pressure

436 - 467 hPa at 20 °C (68 °F)[2][3]

Water Solubility

1.05 g/L at 25 °C[3]

Table 2: GHS Hazard Classifications for 1-Pentyne

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapor.[1][4]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters airways.
[11[4]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2
[41[5]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation.[1][4][5]
Specific target organ toxicity H335: May cause respiratory
Category 3

(single exposure)

irritation.[4][5][6]
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Personal Protective Equipment (PPE) Protocol

A thorough risk assessment is required before handling 1-Pentyne to ensure the appropriate
level of PPE is selected. The type of protective equipment must be chosen based on the
concentration and amount of the dangerous substance at the specific workplace.[3]

Required PPE

e Eye and Face Protection: At a minimum, chemical safety goggles conforming to OSHA's 29
CFR 1910.133 or European Standard EN166 are required.[5] For tasks with a higher risk of
splashing, a face shield must be worn in addition to safety glasses.[3]

o Skin and Body Protection:

o Gloves: Chemical-resistant gloves are mandatory. While specific breakthrough times for 1-
Pentyne are not listed, nitrile or neoprene gloves are generally recommended for irritants
and flammable liquids. Always inspect gloves for tears or holes before use.

o Lab Coat/Clothing: A flame-retardant, anti-static lab coat or coveralls made of a material
like Nomex® should be worn.[3][7] Ensure clothing provides full coverage of the arms and
body.

o Respiratory Protection:

o All work with 1-Pentyne should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[3][5]

o If engineering controls are insufficient or for emergency situations, respiratory protection is
necessary. A full-face respirator with multi-purpose combination (US) or type AXBEK (EN
14387) respirator cartridges is recommended.[3] For situations where a respirator is the
only form of protection, a full-face supplied-air respirator should be used.[3]
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Start: Task Involving
1-Pentyne

Is the work performed
in a certified chemical
fume hood?

Is ventilation inadequate
or is there an emergency?

Minimum PPE:
- Safety Glasses
- Chemical-Resistant Gloves
- Flame-Retardant Lab Coat

Required:
Full-Face Air-Purifying
Respirator (or SCBA for
emergency)

Is there a significant
splash risk?

Add Face Shield No

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Pentyne.
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Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent accidents.

Operational Plan: Step-by-Step Handling

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Locate the nearest emergency eyewash station and safety shower.[5]

» Ventilation: Move the required quantity of 1-Pentyne into a certified chemical fume hood.

e Grounding: To prevent ignition from static electricity, ground and bond the container and
receiving equipment during transfers.[4][5][6]

e Tools: Use only non-sparking tools and explosion-proof equipment.[4][5]

e Avoidance: Avoid breathing vapors or mists.[3][5] Prevent contact with skin and eyes. Keep
the chemical away from heat, sparks, open flames, and other ignition sources.[3][4] Smoking
is strictly prohibited in the handling area.[4]

Closure: After use, ensure the container is tightly closed.[3][5]

Storage Plan

» Store 1-Pentyne in a cool, dry, and well-ventilated area designated for flammable liquids.[3]

[51[8]
o Keep containers tightly sealed and upright to prevent leakage.[3]

o Store away from incompatible materials such as strong acids, strong bases, and oxidizing
agents.[5][9]

Emergency and First Aid Plans

Immediate and appropriate action is vital in an emergency.

First Aid Measures
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 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops,
provide artificial respiration. Seek immediate medical attention.[3][4]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water and soap for at least 15 minutes. If skin irritation occurs, seek medical
attention.[3][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and
easy to do.[4][5] Continue rinsing and seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting, as this is an aspiration hazard.[3][4] Never give anything
by mouth to an unconscious person. Rinse their mouth with water and call a poison control
center or doctor immediately.[3][4]

Spill Response and Disposal Plan

A clear and practiced spill response plan is essential.

Spill Response Protocol

o Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.
Isolate the leak or spill area for at least 50 meters (150 feet) in all directions.[9]

« Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces)
from the immediate vicinity.[3][9]

o Ventilate: Ensure the area is well-ventilated.

» Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do
s0.[3] Use non-combustible absorbent materials like sand, earth, or vermiculite to contain the
spill.[3] Do not allow the product to enter drains or waterways.[3]

o Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for disposal.[9]
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1-Pentyne Spill Detected

1. EVACUATE
non-essential personnel
from the immediate area.

A

2. ELIMINATE
all ignition sources
(sparks, flames, heat).

A\

3. COMMUNICATE
Alert lab supervisor and
safety officer.

Is the spill large or
unmanageable?

4. DON PPE
Call Emergency Response - Full-face respirator
(e.g., 911) - Chemical gloves
- Flame-retardant suit

5. CONTAIN SPILL
Use non-combustible
absorbent (sand, earth).

6. COLLECT WASTE
Use non-sparking tools.
Place in a sealed container.

7. DISPOSE
Label as hazardous waste
and follow institutional
procedures.

8. DECONTAMINATE

Clean the spill area and
ventilate thoroughly.

Incident Reporting

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
Pentyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049018#personal-protective-equipment-for-handling-
1-pentyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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